molecular formula C48H94O4 B1201559 2-Palmitoyloxypalmityl palmitate

2-Palmitoyloxypalmityl palmitate

Cat. No.: B1201559
M. Wt: 735.3 g/mol
InChI Key: JBXHTKYUTHLVLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Palmitate esters are derivatives of palmitic acid (C16H32O2), a saturated fatty acid, esterified with alcohols or other hydroxyl-containing compounds. These esters exhibit diverse physicochemical properties and applications, ranging from food additives and cosmetics to pharmaceutical formulations.

Properties

Molecular Formula

 C48H94O4

Molecular Weight

 735.3 g/mol

IUPAC Name

 2-hexadecanoyloxyhexadecyl hexadecanoate

InChI

 InChI=1S/C48H94O4/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-47(49)51-45-46(42-39-36-33-30-27-24-21-18-15-12-9-6-3)52-48(50)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h46H,4-45H2,1-3H3

InChI Key

 JBXHTKYUTHLVLY-UHFFFAOYSA-N

SMILES

 CCCCCCCCCCCCCCCC(=O)OCC(CCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC

Canonical SMILES

 CCCCCCCCCCCCCCCC(=O)OCC(CCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC

Origin of Product

 United States

Comparison with Similar Compounds

Physical and Chemical Properties

Palmitate esters vary in molecular weight, solubility, and physical state depending on their alcohol moiety. Key examples include:

Compound Molecular Formula Molecular Weight Physical State Solubility Key Applications
Ethyl palmitate C18H36O2 284.48 g/mol Liquid Slightly soluble in polar solvents Flavoring agent (winey/fruity aroma)
Ascorbyl palmitate C22H38O7 414.53 g/mol Solid Soluble in fats, insoluble in water Antioxidant in food/cosmetics
Cetyl palmitate C32H64O2 480.85 g/mol Wax-like solid Insoluble in water, soluble in lipids Lipid particle fabrication
2-Ethylhexyl palmitate C24H48O2 368.64 g/mol Liquid Miscible with oils Emollient in cosmetics
Glyceryl palmitate C19H38O4 330.50 g/mol Solid (melts at 65–68°C) Slightly soluble in chloroform, DMSO Stabilizer in formulations

Notes:

  • Ethyl palmitate contributes to fermented food aromas but lacks significant cytotoxicity .
  • Ascorbyl palmitate is synthesized enzymatically (81% yield) using Novozym 435 lipase, offering a GRAS-compliant alternative to chemical synthesis .
  • 2-Ethylhexyl palmitate is non-bioaccumulative and safe for dermal use .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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